Cas no 878211-65-5 (N-[2-(dimethylamino)-2-(4-methoxyphenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-[2-(dimethylamino)-2-(4-methoxyphenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• CAS No: 878211-65-5
• MF: C₂₅H₃₃N₃O₄S
• MW: 471.612225294113
• CID: 5811376
• PubChem ID: 16290586
• Update Time: 2025-07-09

N-[2-(dimethylamino)-2-(4-methoxyphenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26597726
• N-[2-(dimethylamino)-2-(4-methoxyphenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• Z26597516
• 878211-65-5

• Inchi： 1S/C25H33N3O4S/c1-27(2)24(21-9-11-23(32-3)12-10-21)19-26-25(29)22-13-16-28(17-14-22)33(30,31)18-15-20-7-5-4-6-8-20/h4-12,15,18,22,24H,13-14,16-17,19H2,1-3H3,(H,26,29)/b18-15+
• InChI Key： XLDHGYIJTJGSHT-OBGWFSINSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(NCC(C2C=CC(=CC=2)OC)N(C)C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 471.21917772g/mol
• Monoisotopic Mass: 471.21917772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-[2-(dimethylamino)-2-(4-methoxyphenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide

N-[2-(dimethylamino)-2-(4-methoxyphenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide: A Comprehensive Overview

CAS No 878211-65-5 refers to the compound N-[2-(dimethylamino)-2-(4-methoxyphenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide, a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a piperidine ring, which serves as the central framework. Attached to this ring is a carboxamide group, which is further connected to a sulfonamide moiety. The sulfonamide group is linked to a phenylethene (styryl) group, adding to the molecule's complexity and potential bioactivity. Additionally, the molecule incorporates a dimethylamino group and a methoxyphenyl substituent, both of which contribute to its unique physicochemical properties.

Recent research has focused on the synthesis and characterization of this compound. Studies have demonstrated that its synthesis involves multi-step reactions, including nucleophilic substitutions, amide bond formations, and coupling reactions. The optimization of these steps has been crucial in achieving high yields and purity levels. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the compound's structure and purity.

The pharmacological properties of CAS No 878211-65-5 have been extensively studied in vitro and in vivo models. Research indicates that this compound exhibits potent activity against various targets, including enzymes involved in inflammation and neurodegenerative diseases. For instance, studies have shown that it inhibits key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. Furthermore, preliminary data suggest that it may possess neuroprotective effects, making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibitory properties, this compound has also been investigated for its potential as an anticancer agent. Recent findings indicate that it induces apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/AKT/mTOR pathway. Its ability to selectively target cancer cells while sparing normal cells has been a focal point of ongoing research.

The bioavailability and pharmacokinetics of N-[2-(dimethylamino)-2-(4-methoxyphenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide have also been studied. Research suggests that it exhibits moderate solubility in aqueous solutions and good permeability across biological membranes. These properties are advantageous for drug delivery purposes, as they facilitate efficient absorption and distribution within the body.

Despite its promising attributes, further research is required to fully understand its mechanism of action and safety profile. Preclinical studies are currently underway to evaluate its toxicity profile and determine optimal dosing regimens. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically viable drug.

In conclusion, CAS No 878211-65-5, or N-[2-(dimethylamino)-2-(4-methoxyphenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide, represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse pharmacological activities, positions it as a promising candidate for treating various diseases. As research continues to unfold, this compound has the potential to make a substantial impact on healthcare.